2,4-dichloro-N'-[4-(trifluoromethoxy)phenyl]benzohydrazide

• IUPAC Name: 2,4-dichloro-N'-[4-(trifluoromethoxy)phenyl]benzohydrazide
• InChI: InChI=1S/C14H9Cl2F3N2O2/c15-8-1-6-11(12(16)7-8)13(22)21-20-9-2-4-10(5-3-9)23-14(17,18)19/h1-7,20H,(H,21,22)
• InChI Key: JYDOXPGUJSRBCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NNC(=O)C2=C(C=C(C=C2)Cl)Cl)OC(F)(F)F
• Molecular Formula: C14H9Cl2F3N2O2
• Molecular Weight: 365.1 g/mol

Description

The compound 2,4-dichloro-N'-[4-(trifluoromethoxy)phenyl]benzohydrazide is a chemical entity that can be presumed to have a benzohydrazide core structure with additional substituents that include chlorine atoms and a trifluoromethoxy group. While the specific compound is not directly discussed in the provided papers, similar compounds with benzohydrazide structures have been synthesized and characterized, suggesting that the compound may have comparable properties and reactivity.

Synthesis Analysis

The synthesis of benzohydrazide derivatives typically involves the reaction of hydrazides with various reagents. For instance, thiosemicarbazide derivatives were synthesized by reacting 2-(ethylsulfanyl)benzohydrazide with aryl isothiocyanates . Although the specific synthesis of 2,4-dichloro-N'-[4-(trifluoromethoxy)phenyl]benzohydrazide is not detailed, similar synthetic routes could potentially be employed, with appropriate chlorination and introduction of the trifluoromethoxy group at the phenyl ring.

Molecular Structure Analysis

The molecular structure of benzohydrazide derivatives is often characterized using techniques such as X-ray diffraction, FT-IR, and NMR spectroscopy . These methods provide information about the crystalline structure, functional groups, and molecular conformation. The compound mentioned in paper crystallizes in the triclinic system and exhibits intermolecular hydrogen bonding, which could be a feature to consider for 2,4-dichloro-N'-[4-(trifluoromethoxy)phenyl]benzohydrazide as well.

Chemical Reactions Analysis

Benzohydrazide derivatives can undergo various chemical reactions, including cyclization to form heterocyclic compounds such as triazoles . The presence of electron-withdrawing groups such as chloro and trifluoromethoxy in the compound of interest may influence its reactivity, potentially affecting the outcome of such cyclization reactions or other chemical transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzohydrazide derivatives can be influenced by their molecular structure and substituents. For example, the introduction of different substituents can affect the antioxidant activity of these compounds . The presence of chlorine and trifluoromethoxy groups in 2,4-dichloro-N'-[4-(trifluoromethoxy)phenyl]benzohydrazide would likely impact its solubility, stability, and reactivity, which could be explored through experimental studies.

Safety and Hazards

As for the safety and hazards of 2,4-dichloro-N’-[4-(trifluoromethoxy)phenyl]benzohydrazide, it’s important to note that this compound is for research use only and not for human or veterinary use.

Future Directions

While the specific compound is not directly discussed in the provided papers, similar compounds with benzohydrazide structures have been synthesized and characterized, suggesting that the compound may have comparable properties and reactivity. It is expected that many novel applications of trifluoromethylpyridine will be discovered in the future.